Cas no 901258-36-4 (2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 901258-36-4
• MF: C₂₁H₁₈N₄OS₂
• MW: 406.523821353912
• CID: 6130845
• PubChem ID: 49668221
• Update Time: 2025-07-21

2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-[[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• F3407-0921
• 901258-36-4
• 2-{[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-((5-phenyl-2-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide
• AKOS024485940

• Inchi： 1S/C21H18N4OS2/c1-14-7-9-16(10-8-14)19-24-18(15-5-3-2-4-6-15)20(25-19)28-13-17(26)23-21-22-11-12-27-21/h2-12H,13H2,1H3,(H,24,25)(H,22,23,26)
• InChI Key： NFYOAPIYAPLXOJ-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 406.09220356g/mol
• Monoisotopic Mass: 406.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 124Ų

Additional information on 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide and Its Applications

Compound with the CAS number 901258-36-4 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The molecular structure of this compound, specifically 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, is characterized by its intricate arrangement of heterocyclic rings and functional groups, which contribute to its unique chemical properties and potential biological activities.

The imidazole ring, a key structural component of this compound, is well-documented for its role in various biological processes. In particular, the presence of the imidazole moiety in 1H-imidazol-4-ylsulfanyl group suggests potential interactions with biological targets such as enzymes and receptors. This feature has been extensively studied in the context of drug design, where imidazole derivatives are often employed due to their ability to modulate enzyme activity and receptor binding.

Furthermore, the compound's incorporation of a thiazole ring, as seen in the 1,3-thiazol-2-yl moiety, adds another layer of complexity to its pharmacological profile. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two heterocyclic systems in 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide may lead to novel pharmacological effects that are not observed with individual components.

The sulfanyl group in the molecule also plays a crucial role in determining its chemical behavior. Sulfanyl groups are known to enhance the solubility and bioavailability of compounds, making them more suitable for therapeutic applications. Additionally, sulfanyl-containing derivatives have been reported to exhibit significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes involved in disease pathways. The structure of 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide suggests that it may interact with various enzymes by occupying active or allosteric sites. This has prompted researchers to investigate its potential as an inhibitor for enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

The phenyl rings present in the compound contribute to its hydrophobicity, which can influence its membrane permeability and distribution within biological systems. This property is particularly important in drug design, as it can affect how a compound reaches its target site and how long it remains active. The presence of multiple phenyl groups also suggests that this compound may exhibit multiple binding interactions with biological targets, potentially leading to synergistic effects.

Numerous studies have demonstrated the importance of rational drug design in developing effective therapeutics. The molecular structure of 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide provides a rich framework for such studies. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might interact with various biological targets. These predictions can then be validated through experimental studies, providing valuable insights into its potential therapeutic applications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which can significantly impact its pharmacological properties.

In conclusion, the compound with CAS number 901258-36-4, specifically named as 2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-y l)acetamide, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive molecule for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely that it will play an important role in addressing various diseases and improving patient outcomes.